Cas no 106266-09-5 (Desfluoro Risperidone)

• Product Name: Desfluoro Risperidone
• CAS No: 106266-09-5
• MF: C₂₃H₂₈N₄O₂
• MW: 392.494025230408
• CID: 1064486
• PubChem ID: 14372035
• Update Time: 2025-09-19

Desfluoro Risperidone Chemical and Physical Properties

Names and Identifiers

• Desfluoro Risperidone
• 3-[2-[4-(1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl]-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
• Risperidone impurity K
• 3-[2-[4-(1,2-Benzisoxazol-3-yl)piperidin-1-yl]ethyl]-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one
• 3-[2-[4-(1,2-Benzisoxazol-3-yl)-1-piperidinyl]ethyl]-6,7,8,9-tetrahydro-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
• Risperidone EP IMpurity K
• Desfluoro Risperidone (IMpurity K)
• Risperidone EP Impurity K (Desfluoro Risperidone)
• 3-[2-[4-(1,2-benzisoxazol-3-yl)piperidin-1-yl]ethyl]-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one (desfluoro risperidone)
• J-001557
• CS-0257538
• 4H-Pyrido(1,2-a)pyrimidin-4-one, 3-(2-(4-(1,2-benzisoxazol-3-yl)-1-piperidinyl)ethyl)-6,7,8,9-tetrahydro-2-methyl-
• RISPERIDONE IMPURITY K [EP IMPURITY]
• Risperidone specified impurity K [EP]
• 3-(2-(4-(1,2-Benzisoxazol-3-yl)piperidin-1-yl)ethyl)-2-methyl-6,7,8,9-tetrahydro-4H-pyrido(1,2-a)pyrimidin-4-one
• 3-{2-[4-(1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl}-2-methyl-4h,6h,7h,8h,9h-pyrido[1,2-a]pyrimidin-4-one
• DTXSID30147558
• 106266-09-5
• 3-[2-[4-(1,2-Benzisoxazol-3-yl)piperidin-1-yl]ethyl]-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one; 1,2-Benzisoxazole, 4H-pyrido[1,2-a]pyrimidin-4-one deriv.; Desfluororisperidone; Risperidone Imp. K (EP); Risperidone Impurity K
• Q27231352
• A898887
• 3-[2-[4-(1,2-Benzisoxazol-3-yl)-1-piperidinyl]ethyl]-6,7,8,9-tetrahydro-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one;
• UNII-00J14P0P46
• SCHEMBL7292040
• A1-01755
• Z2035126388
• 3-[2-[4-(1,2-Benzisoxazol-3-yl)piperidin-1-yl]ethyl]-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one (Desfluororisperidone)
• 00J14P0P46

• Inchi： 1S/C23H28N4O2/c1-16-18(23(28)27-12-5-4-8-21(27)24-16)11-15-26-13-9-17(10-14-26)22-19-6-2-3-7-20(19)29-25-22/h2-3,6-7,17H,4-5,8-15H2,1H3
• InChI Key： PLOGUXWMVNJOPF-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C2CCN(CCC3=C(C)N=C4CCCCN4C3=O)CC2)=N1

Computed Properties

• Exact Mass: 392.22100
• Monoisotopic Mass: 392.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61.9Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 183.1 ºC
• Solubility: Almost insoluble (0.016 g/l) (25 º C),
• PSA: 64.16000
• LogP: 3.38920

Desfluoro Risperidone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on Desfluoro Risperidone

Desfluoro Risperidone and CAS No. 106266-09-5: A Comprehensive Overview

Desfluoro Risperidone, a derivative of the well-known antipsychotic medication Risperidone, is a compound of significant interest in the field of pharmaceutical chemistry and psychopharmacology. The chemical entity is identified by its CAS number, CAS No. 106266-09-5, which serves as a unique identifier for this specific molecular structure. This introduction delves into the compound's chemical properties, pharmacological significance, and the latest research findings that underscore its potential in therapeutic applications.

The molecular structure of Desfluoro Risperidone is characterized by a fluorine atom substitution on the risperidone molecule, which modifies its pharmacokinetic and pharmacodynamic properties. This alteration can influence the compound's solubility, metabolic pathways, and overall efficacy. The introduction of fluorine atoms in pharmaceutical compounds is a common strategy to enhance bioavailability and binding affinity to biological targets. In the case of Desfluoro Risperidone, this modification may lead to improved receptor binding or altered metabolic stability compared to its parent compound.

Recent studies have begun to explore the potential therapeutic benefits of Desfluoro Risperidone in treating various neuropsychiatric disorders. Research indicates that the compound may exhibit enhanced efficacy in managing symptoms associated with schizophrenia and bipolar disorder. The fluorine substitution is hypothesized to increase the compound's ability to interact with neurotransmitter receptors, particularly dopamine and serotonin receptors, which are crucial in modulating mood and cognitive functions.

One of the most compelling aspects of Desfluoro Risperidone is its potential for developing novel treatment strategies for patients who do not respond adequately to conventional antipsychotic medications. Clinical trials are currently underway to evaluate its safety and efficacy in different patient populations. Preliminary results suggest that Desfluoro Risperidone may offer a more tolerable side effect profile compared to existing treatments, making it an attractive option for clinicians seeking alternative therapies.

The synthesis of Desfluoro Risperidone involves complex organic chemistry techniques, including fluorination reactions and stereochemical control. Advanced synthetic methodologies are employed to ensure high yield and purity, which are critical for pharmaceutical applications. The process often requires specialized equipment and expertise to handle reactive intermediates and achieve optimal reaction conditions.

In addition to its therapeutic applications, Desfluoro Risperidone has garnered attention for its potential role in drug discovery research. Its unique chemical structure provides a valuable scaffold for developing new analogs with improved pharmacological properties. Researchers are exploring various modifications to further enhance its efficacy and reduce potential side effects, paving the way for next-generation antipsychotic drugs.

The regulatory landscape for Desfluoro Risperidone is still evolving as it progresses through clinical development. Regulatory agencies require extensive data on safety, efficacy, and quality before approving new medications for market use. Manufacturers must adhere to stringent guidelines to ensure that the drug meets all necessary standards for human consumption.

The impact of Desfluoro Risperidone on patient care extends beyond its direct therapeutic benefits. By offering a new treatment option, it has the potential to improve quality of life for individuals suffering from neuropsychiatric disorders. The development of such compounds underscores the ongoing efforts in pharmaceutical research to address unmet medical needs and enhance patient outcomes.

As research continues to uncover new insights into the pharmacology of Desfluoro Risperidone, collaborations between academic institutions, biotechnology companies, and pharmaceutical manufacturers will be essential in advancing its development. These partnerships can facilitate the translation of laboratory findings into clinical applications, ultimately bringing new treatments to patients in need.

The future prospects for Desfluoro Risperidone are promising, with ongoing studies exploring its potential in treating a broader range of conditions beyond traditional antipsychotic uses. Innovations in drug delivery systems and combination therapies may further enhance its therapeutic index, making it an even more valuable asset in modern medicine.